Cas no 499137-99-4 (5-Heptenoic acid, 4-methyl-, (4S,5E)-)

• Product Name: 5-Heptenoic acid, 4-methyl-, (4S,5E)-
• CAS No: 499137-99-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1539501
• Update Time: 2024-08-24

5-Heptenoic acid, 4-methyl-, (4S,5E)- Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid, 4-methyl-, (4S,5E)-

• Inchi： 1S/C8H14O2/c1-3-4-7(2)5-6-8(9)10/h3-4,7H,5-6H2,1-2H3,(H,9,10)/b4-3+/t7-/m1/s1
• InChI Key： XQPJBUNUYAKYNC-KGGZQZJCSA-N
• SMILES： C(O)(=O)CC[C@H](C)/C=C/C

Computed Properties

• Exact Mass: 142.09942

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 235.2±9.0 °C(Predicted)
• PSA: 37.3
• pka: 4.73±0.10(Predicted)